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Compound of Interest

Compound Name: Stevioside

Cat. No.: B1681144

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of
stevioside from the leaves of Stevia rebaudiana. It covers several common laboratory-scale
extraction techniques, including conventional maceration, Soxhlet extraction, Ultrasound-
Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE). The information is
intended to guide researchers in selecting and performing the most suitable method for their
specific needs, with a focus on yield and efficiency.

Introduction

Stevia rebaudiana Bertoni is a perennial shrub belonging to the Asteraceae family, native to
South America. Its leaves are a rich source of diterpene glycosides, collectively known as
steviol glycosides, which are renowned for their intense sweetness and low-caloric value.
Among these, stevioside and rebaudioside A are the most abundant and commercially
significant. These natural sweeteners have gained considerable attention in the food,
beverage, and pharmaceutical industries as a sugar substitute. Furthermore, steviol glycosides
have been investigated for various therapeutic properties, including antihyperglycemic,
antihypertensive, anti-inflammatory, and antioxidant effects.

The efficient extraction of stevioside from Stevia leaves is a critical first step for research,
development, and commercial production. The choice of extraction method can significantly
impact the yield, purity, and overall cost-effectiveness of the process. This document outlines
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and compares various extraction protocols, providing the necessary details for their
implementation in a laboratory setting.

General Experimental Workflow

The overall process for obtaining stevioside from Stevia rebaudiana leaves involves several
key stages, from raw material preparation to the final purified product. The general workflow is
illustrated below.
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Caption: General workflow for stevioside extraction and purification.

Comparative Data of Extraction Methods
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The selection of an appropriate extraction method depends on various factors, including

desired yield, processing time, energy consumption, and available equipment. The following

table summarizes quantitative data from comparative studies on different extraction techniques.

Steviosid

Rebaudio

Extractio Temperat ] . ) Referenc
Solvent Time e Yield side A
n Method ure (°C) .
(%) Yield (%)
Convention
| Methanol:
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_ Water 25 12 h 6.54 1.20 [1112]113]
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(80:20)
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Ultrasound  Methanol:
-Assisted Water 35+5 30 min 4.20 1.98 [11[21[3]
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-Assisted 50 - - - [5][6]
(20%)
(UAE)
) Ethanol )
Maceration 54 112 min - - [71[8]
(50%)
Microwave-
) Ethanol )
Assisted 51 16 min - - [718]
(50%)
(MAE)
Ultrasound
) Ethanol )
-Assisted 50 43 min - - [718]
(50%)
(UAE)
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Note: Yields can vary depending on the plant material, specific experimental conditions, and
analytical methods used. The data presented is for comparative purposes.

Experimental Protocols

This section provides detailed step-by-step protocols for the extraction of stevioside from
Stevia rebaudiana leaves using various methods.

Preparation of Plant Material

e Harvesting: Harvest fresh, healthy leaves of Stevia rebaudiana.

e Drying: Air-dry the leaves in the shade or use a hot air oven at a temperature of 50-60°C until
a constant weight is achieved to prevent degradation of the glycosides.[4][9]

o Grinding: Grind the dried leaves into a fine powder (e.g., 60 mesh size) using a mechanical
grinder to increase the surface area for efficient extraction.[1]

Protocol 1: Conventional Extraction (Maceration)

This method is simple and requires minimal specialized equipment, but it is time-consuming.
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Caption: Workflow for Maceration Extraction.

Materials:

o Powdered Stevia leaves

e Methanol (or Ethanol)

¢ Distilled water

o Erlenmeyer flask

+ Shaker (optional)
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« Filter paper

Procedure:

o Weigh a desired amount of powdered Stevia leaves (e.g., 10 g).
e Place the powder in an Erlenmeyer flask.

o Add the extraction solvent. A common solvent is 80:20 (v/v) methanol:water at a solvent-to-
solid ratio of 10:1 (e.g., 100 mL for 10 g of powder).[1]

o Seal the flask and keep it at room temperature (around 25°C) for 12 hours.[1][2]
o Agitate the mixture periodically or place it on a shaker for continuous mild agitation.

» After the extraction period, filter the mixture through filter paper to separate the extract from
the solid residue.

e The collected filtrate is the crude stevioside extract, which can then be subjected to
purification steps.

Protocol 2: Soxhlet Extraction

This is a continuous extraction method that offers higher efficiency than maceration but
requires a Soxhlet apparatus and is more energy-intensive.
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Caption: Workflow for Soxhlet Extraction.

Materials:

o Powdered Stevia leaves

« Ethanol (96%) or other suitable solvent
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o Soxhlet apparatus (including a round-bottom flask, extractor, and condenser)
e Extraction thimble
e Heating mantle

Procedure:

Place a known amount of powdered Stevia leaves (e.g., 20 g) into an extraction thimble.[4]
e Place the thimble inside the Soxhlet extractor.

« Fill the round-bottom flask with the extraction solvent (e.g., 500 mL of 96% ethanol).[4]

o Assemble the Soxhlet apparatus and place the flask on a heating mantle.

e Heat the solvent to its boiling point. The solvent vapor will travel up to the condenser, liquefy,
and drip back into the extractor, immersing the thimble.

» Continue the extraction for a specified duration (e.g., 10 hours).[4]
¢ Once the extraction is complete, turn off the heat and allow the apparatus to cool.

e The solution in the round-bottom flask contains the crude stevioside extract.

Protocol 3: Ultrasound-Assisted Extraction (UAE)

UAE utilizes acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and
reducing extraction time and temperature.
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Caption: Workflow for Ultrasound-Assisted Extraction.

Materials:

o Powdered Stevia leaves

¢ Methanol or Ethanol

¢ Distilled water

o Beaker or flask

o Ultrasonic bath
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Procedure:

e Mix a known quantity of powdered Stevia leaves with the chosen solvent (e.g., 80:20
methanol:water or 50% ethanol) in a beaker or flask.[1][7]

e Place the vessel in an ultrasonic bath.

o Set the temperature and sonication time. Typical conditions are 35-50°C for 30-43 minutes.

[11[71[8]
 After sonication, filter the mixture to separate the extract from the plant material.
e The resulting filtrate is the crude stevioside extract.

Protocol 4: Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and plant material, leading to rapid cell
rupture and release of target compounds. This method is known for its high speed and
efficiency.[2]

© 2025 BenchChem. All rights reserved. 11/16 Tech Support


https://files01.core.ac.uk/reader/236289730
https://www.tandfonline.com/doi/full/10.1080/01496395.2020.1743311
https://files01.core.ac.uk/reader/236289730
https://www.tandfonline.com/doi/full/10.1080/01496395.2020.1743311
https://www.tandfonline.com/doi/pdf/10.1080/01496395.2020.1743311
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19358287/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Mix with Solvent
(e.g., 80% Methanol or 50% Ethanol) in a microwave-safe vessel

Microwave Irradiation
(e.g., 80W at 50°C for 1 min)
(Filter the Mixture)

Collect the Filtrate
(Crude Extract)

Click to download full resolution via product page

Caption: Workflow for Microwave-Assisted Extraction.

Materials:

o Powdered Stevia leaves

e Methanol or Ethanol

¢ Distilled water

¢ Microwave-safe extraction vessel

 Microwave extractor
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Procedure:

o Place a measured amount of powdered Stevia leaves into a microwave-safe extraction
vessel.

e Add the extraction solvent (e.g., 80:20 methanol:water or 50% ethanol).[1][7]
o Seal the vessel and place it in the microwave extractor.

o Set the microwave power, temperature, and extraction time. Optimal conditions have been
reported as 80 W power at 50°C for 1 minute.[1][2]

» After the extraction cycle, carefully remove the vessel and allow it to cool.
« Filter the extract to remove the solid residue.

e The filtrate contains the crude stevioside extract.

Post-Extraction Purification

The crude extract obtained from any of the above methods contains impurities such as
pigments (chlorophylls), waxes, and other plant metabolites. Further purification is necessary to
isolate stevioside.

General Purification Steps:

» Solvent Evaporation: The solvent from the crude extract is typically removed using a rotary
evaporator under reduced pressure at a temperature of 50-60°C to obtain a concentrated
aqueous solution or a dry residue.[1]

o Decolorization: The concentrated extract can be treated with activated charcoal to remove
pigments.[10] The mixture is stirred and then filtered.

« Purification by Liquid-Liquid Extraction: The agueous solution can be fractionated with
different organic solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate, and
n-butanol) to separate compounds based on their solubility.[1] Steviol glycosides are typically
enriched in the n-butanol fraction.
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» Crystallization: The purified extract rich in steviosides can be concentrated and cooled to
induce crystallization. The addition of a small amount of a suitable solvent like methanol can
facilitate the formation of stevioside crystals.[11]

» Membrane Filtration: Techniques like ultrafiltration (UF) and nanofiltration (NF) can be
employed to remove high molecular weight impurities and for the concentration of steviol
glycosides.[12][13]

Analysis

The quantification and purity assessment of the extracted stevioside are commonly performed
using High-Performance Liquid Chromatography (HPLC).[14][15][16]

e Column: A C18 reversed-phase column is frequently used.[16]

o Mobile Phase: A mixture of acetonitrile and water or a buffer solution is a common mobile
phase, often in an isocratic or gradient elution mode.[14][15]

» Detection: UV detection at a wavelength of around 210 nm is typically employed.[14]

« Quantification: The concentration of stevioside is determined by comparing the peak area in
the sample chromatogram with that of a standard of known concentration.[15]

Conclusion

The extraction of stevioside from Stevia rebaudiana leaves can be accomplished through
various methods, each with its own advantages and disadvantages. Conventional maceration
is simple but slow, while modern techniques like UAE and MAE offer significantly reduced
extraction times and often higher yields.[1][2][3] The choice of method will depend on the
specific research goals, available resources, and desired scale of operation. The protocols and
data presented in this document provide a comprehensive guide for researchers to effectively
extract and analyze stevioside for their scientific and developmental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://www.ijpsonline.com/articles/extraction-purification-and-analysis-of-sweet-compounds-in-stevia-rebaudiana-bertoni-using-chromatographic-techniques.pdf
https://academic.oup.com/ijfst/article/47/12/2554/7866049
https://www.scirp.org/journal/paperinformation?paperid=21869
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://www.aidic.it/cet/19/75/060.pdf
https://scispace.com/pdf/improved-rp-hplc-method-for-quantitative-estimation-of-34brnnuoii.pdf
https://www.researchgate.net/publication/233129047_High-performance_liquid_chromatographic_separation_and_quantitation_of_stevioside_and_its_metabolites
https://www.researchgate.net/publication/233129047_High-performance_liquid_chromatographic_separation_and_quantitation_of_stevioside_and_its_metabolites
https://www.aidic.it/cet/19/75/060.pdf
https://scispace.com/pdf/improved-rp-hplc-method-for-quantitative-estimation-of-34brnnuoii.pdf
https://www.aidic.it/cet/19/75/060.pdf
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://scispace.com/pdf/improved-rp-hplc-method-for-quantitative-estimation-of-34brnnuoii.pdf
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://files01.core.ac.uk/reader/236289730
https://pubmed.ncbi.nlm.nih.gov/19358287/
https://www.semanticscholar.org/paper/An-efficient-microwave-assisted-extraction-process-Jaitak-Singh/895f1bf3a52e1e23f37876cb9a76ff56383a05d0
https://www.benchchem.com/product/b1681144?utm_src=pdf-body
https://www.benchchem.com/product/b1681144?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. filesO1.core.ac.uk [filesOl1.core.ac.uk]

2. An efficient microwave-assisted extraction process of stevioside and rebaudioside-A from
Stevia rebaudiana (Bertoni) - PubMed [pubmed.ncbi.nim.nih.gov]

» 3. [PDF] An efficient microwave-assisted extraction process of stevioside and rebaudioside-A
from Stevia rebaudiana (Bertoni). | Semantic Scholar [semanticscholar.org]

¢ 4. dialnet.unirioja.es [dialnet.unirioja.es]
¢ 5. mdpi.com [mdpi.com]

¢ 6. Ultrasound-Assisted Coupled with Resin-Based Purification for Sustainable Extraction of
Steviosides from Stevia rebaudiana Leaves - PubMed [pubmed.nchbi.nlm.nih.gov]

e 7. tandfonline.com [tandfonline.com]

8. tandfonline.com [tandfonline.com]

e 9. plantsjournal.com [plantsjournal.com]

» 10. bibliotekanauki.pl [bibliotekanauki.pl]

e 11.ijpsonline.com [ijpsonline.com]

e 12. academic.oup.com [academic.oup.com]

e 13. Simple extraction and membrane purification process in isolation of steviosides with
improved organoleptic activity [scirp.org]

e 14 aidic.it [aidic.it]
e 15. scispace.com [scispace.com]
e 16. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Stevioside Extraction from Stevia rebaudiana Leaves:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681144#stevioside-extraction-from-stevia-
rebaudiana-leaves-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 15/16 Tech Support


https://files01.core.ac.uk/reader/236289730
https://pubmed.ncbi.nlm.nih.gov/19358287/
https://pubmed.ncbi.nlm.nih.gov/19358287/
https://www.semanticscholar.org/paper/An-efficient-microwave-assisted-extraction-process-Jaitak-Singh/895f1bf3a52e1e23f37876cb9a76ff56383a05d0
https://www.semanticscholar.org/paper/An-efficient-microwave-assisted-extraction-process-Jaitak-Singh/895f1bf3a52e1e23f37876cb9a76ff56383a05d0
https://dialnet.unirioja.es/descarga/articulo/8765910.pdf
https://www.mdpi.com/1420-3049/30/16/3416
https://pubmed.ncbi.nlm.nih.gov/40871568/
https://pubmed.ncbi.nlm.nih.gov/40871568/
https://www.tandfonline.com/doi/full/10.1080/01496395.2020.1743311
https://www.tandfonline.com/doi/pdf/10.1080/01496395.2020.1743311
https://www.plantsjournal.com/archives/2014/vol2issue5/PartA/10.1-234.pdf
https://bibliotekanauki.pl/articles/2173426.pdf
https://www.ijpsonline.com/articles/extraction-purification-and-analysis-of-sweet-compounds-in-stevia-rebaudiana-bertoni-using-chromatographic-techniques.pdf
https://academic.oup.com/ijfst/article/47/12/2554/7866049
https://www.scirp.org/journal/paperinformation?paperid=21869
https://www.scirp.org/journal/paperinformation?paperid=21869
https://www.aidic.it/cet/19/75/060.pdf
https://scispace.com/pdf/improved-rp-hplc-method-for-quantitative-estimation-of-34brnnuoii.pdf
https://www.researchgate.net/publication/233129047_High-performance_liquid_chromatographic_separation_and_quantitation_of_stevioside_and_its_metabolites
https://www.benchchem.com/product/b1681144#stevioside-extraction-from-stevia-rebaudiana-leaves-protocol
https://www.benchchem.com/product/b1681144#stevioside-extraction-from-stevia-rebaudiana-leaves-protocol
https://www.benchchem.com/product/b1681144#stevioside-extraction-from-stevia-rebaudiana-leaves-protocol
https://www.benchchem.com/product/b1681144#stevioside-extraction-from-stevia-rebaudiana-leaves-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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